Cas no 1357946-64-5 (3-chloro-1h-pyrazolo[4,3-c]pyridine)

3-Chloro-1H-pyrazolo[4,3-c]pyridine is a heterocyclic compound featuring a fused pyrazole-pyridine core with a chlorine substituent at the 3-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chloro group enhances reactivity, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. Its rigid bicyclic framework contributes to stable molecular interactions, making it valuable in medicinal chemistry for targeting specific receptors or enzymes. The compound’s high purity and well-defined synthetic pathway ensure reproducibility in research and industrial applications. Its utility spans drug discovery, catalysis, and material science, underscoring its importance as a building block in organic synthesis.

3-chloro-1h-pyrazolo[4,3-c]pyridine structure

1357946-64-5 structure

Product Name:3-chloro-1h-pyrazolo[4,3-c]pyridine

CAS No:1357946-64-5

MF:C₆H₄ClN₃

MW:153.569059371948

CID:1244370

PubChem ID:69928142

Update Time:2025-05-23

3-chloro-1h-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-1h-pyrazolo[4,3-c]pyridine
- 3-chloro-2H-pyrazolo[4,3-c]pyridine
- 1357946-64-5
- SCHEMBL6886163
- Inchi： 1S/C6H4ClN3/c7-6-4-3-8-2-1-5(4)9-10-6/h1-3H,(H,9,10)
- InChI Key： BUBPUTROLDBJKC-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NC=CC2=NN1

Computed Properties

Exact Mass: 153.009
Monoisotopic Mass: 153.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 1.4

3-chloro-1h-pyrazolo[4,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271135-1g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	1g	$432	2023-02-18
Alichem	A029191517-5g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	5g	$1,326.15	2022-04-03
Alichem	A029191517-10g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	10g	$1,989.75	2022-04-03
Alichem	A029191517-25g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	25g	$3,684.00	2022-04-03
Chemenu	CM271135-1g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	1g	$468	2021-08-18
Chemenu	CM271135-5g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	5g	$1122	2021-08-18
Chemenu	CM271135-10g	3-Chloro-1H-pyrazolo[4,3-c]pyridine	1357946-64-5	97%	10g	$1683	2021-08-18

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Additional information on 3-chloro-1h-pyrazolo[4,3-c]pyridine

Recent Advances in the Study of 3-Chloro-1H-Pyrazolo[4,3-c]Pyridine (CAS: 1357946-64-5) and Its Applications in Chemical Biology and Medicine

The compound 3-chloro-1H-pyrazolo[4,3-c]pyridine (CAS: 1357946-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and modulation of signaling pathways. Recent studies have explored its role in the development of novel anticancer, anti-inflammatory, and antiviral agents, highlighting its importance in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 3-chloro-1H-pyrazolo[4,3-c]pyridine derivatives to enhance their selectivity and potency against specific kinase targets. The researchers employed computational modeling and structure-activity relationship (SAR) analysis to design analogs with improved binding affinity. The results demonstrated that modifications at the pyrazole and pyridine rings significantly influenced the compounds' inhibitory activity, with several derivatives showing nanomolar potency against key oncogenic kinases.

In another recent development, a team from the University of Cambridge reported the use of 3-chloro-1H-pyrazolo[4,3-c]pyridine as a building block for the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The study, published in Nature Communications, highlighted the compound's ability to form stable interactions with the protease's active site, thereby blocking viral replication. This finding opens new avenues for the design of broad-spectrum antiviral therapeutics.

Furthermore, the compound's potential in neuropharmacology has been explored in a 2024 study by researchers at the National Institutes of Health (NIH). They identified 3-chloro-1H-pyrazolo[4,3-c]pyridine derivatives as modulators of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized electrophysiological assays and in vivo models to validate the compounds' efficacy in restoring synaptic function.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-chloro-1H-pyrazolo[4,3-c]pyridine-based drugs. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications and formulation strategies. Ongoing research aims to overcome these limitations while expanding the compound's therapeutic applications.

In conclusion, 3-chloro-1H-pyrazolo[4,3-c]pyridine (CAS: 1357946-64-5) represents a valuable scaffold in modern drug discovery, with diverse applications spanning oncology, virology, and neuroscience. Continued exploration of its chemical space and biological interactions will likely yield novel therapeutics with improved efficacy and safety profiles.